Cas no 2171691-56-6 (3-(dicyclopropylmethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(dicyclopropylmethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171691-56-6
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6422879
• PubChem ID: 165538706
• Update Time: 2025-08-05

3-(dicyclopropylmethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dicyclopropylmethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(dicyclopropylmethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1504341
• 2171691-56-6

• Inchi： 1S/C26H28N2O5/c29-23(30)13-22(25(31)28-24(15-9-10-15)16-11-12-16)27-26(32)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-22,24H,9-14H2,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： WHHDEFDFFVCVFT-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C1CC1)C1CC1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(dicyclopropylmethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(dicyclopropylmethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171691-56-6)

The compound 3-(dicyclopropylmethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 2171691-56-6, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure, characterized by its complex functional groups, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The compound’s synthesis and pharmacological properties have been extensively studied, revealing promising prospects for its use in addressing various biological targets.

At the core of this compound’s design lies a sophisticated interplay of dicyclopropylmethyl and fluoren-9-ylmethoxycarbonyl moieties, which contribute to its unique chemical and biological profile. The dicyclopropylmethyl group, known for its stability and lipophilicity, enhances the compound’s solubility and metabolic resistance, making it an attractive candidate for drug development. In contrast, the fluoren-9-ylmethoxycarbonyl moiety introduces a polar aromatic component that can interact with biological targets in a highly specific manner. This combination of structural features has been strategically employed to optimize binding affinity and selectivity.

Recent research has highlighted the compound’s potential in modulating enzyme activity, particularly in the context of protease inhibition. Proteases play a crucial role in numerous physiological processes, and their dysregulation is often associated with diseases such as cancer, inflammation, and infectious disorders. The carbamoyl and amino functional groups in this compound are well-positioned to interact with the active sites of target proteases, potentially leading to the development of potent inhibitors. Studies have demonstrated that derivatives of this compound exhibit significant inhibitory effects on various proteases, including those implicated in cancer progression.

The incorporation of the fluoren-9-ylmethoxycarbonyl group further enhances the compound’s pharmacological properties by improving its bioavailability and pharmacokinetic profile. This moiety is known to enhance binding interactions with biological targets, thereby increasing the compound’s efficacy. Additionally, the presence of multiple chiral centers in the molecule allows for stereochemical optimization, which is critical for achieving high selectivity and minimizing off-target effects. Such structural features make this compound a valuable scaffold for further medicinal chemistry investigations.

In vitro studies have revealed that 3-(dicyclopropylmethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid exhibits promising antitumor activity. The compound has been shown to inhibit the growth of various cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. Notably, its ability to selectively target cancer cells while sparing healthy cells suggests that it may have a favorable therapeutic index. These findings have prompted further investigation into its potential as a lead compound for oncology applications.

Moreover, preliminary in vivo studies have indicated that this compound possesses favorable pharmacokinetic properties, including good oral bioavailability and prolonged half-life. These characteristics are essential for developing drugs that can be administered frequently without significant loss of efficacy. The compound’s stability in biological systems also contributes to its potential as a viable therapeutic agent. Such attributes are critical for ensuring patient compliance and maximizing treatment outcomes.

The synthesis of 3-(dicyclopropylmethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. The synthetic route involves multi-step organic transformations, including protection-deprotection strategies to handle reactive functional groups effectively. These synthetic techniques have been optimized to ensure scalability and reproducibility, which are essential for preclinical and clinical development.

Future research directions include exploring derivative compounds based on this scaffold to further enhance their pharmacological properties. By modifying specific functional groups or introducing additional moieties, researchers aim to improve binding affinity, reduce toxicity, and expand therapeutic applications. Computational modeling and high-throughput screening techniques are being employed to identify promising derivatives rapidly and efficiently.

The potential applications of 3-(dicyclopropylmethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid extend beyond oncology. Its ability to modulate enzyme activity suggests that it may also be effective against other diseases caused by protease dysregulation, such as inflammation-related disorders and infectious diseases. Additionally, its unique structural features make it a versatile scaffold for developing novel therapeutics targeting various biological pathways.

In conclusion,3-(dicyclopropylmethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171691-56-6) represents a significant advancement in medicinal chemistry with promising applications in drug development. Its complex molecular structure, characterized by functional groups such as dicyclopropylmethyl, fluoren-9-ylmethoxycarbonyl, carbamoyl, and amino, contributes to its unique pharmacological properties. Recent studies have highlighted its potential in modulating enzyme activity and inhibiting tumor growth, making it a valuable candidate for further investigation.